Tert-butyl (1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetate

• Molecular Formula: C14H16O4
• Molecular Weight: 248.27 g/mol
• IUPAC Name: tert-butyl 2-(1-oxo-3H-2-benzofuran-5-yl)acetate
• InChI: InChI=1S/C14H16O4/c1-14(2,3)18-12(15)7-9-4-5-11-10(6-9)8-17-13(11)16/h4-6H,7-8H2,1-3H3
• InChI Key: FHHYCMKEFVLESP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC1=CC2=C(C=C1)C(=O)OC2

Description

Tert-butyl (1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetate is a useful research compound. Its molecular formula is C14H16O4 and its molecular weight is 248.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 20 mL microwave tube charged with 5-bromo-2-benzofuran-1(3H)-one (500 mg, 2.35 mmol) and palladium tetrakis triphenylphosphine (136 mg, 0.117 mmol) in THF (5 mL) was added (2-tert-butoxy-2-oxoethyl) (chloro) zinc (6.57 mL, 0.5 M, 3.29 mmol). The mixture was purged with nitrogen 3 times, and heated to 105° C. for 30 minutes in a microwave reactor. The reaction mixture was poured into water and filtered then extracted with ethyl acetate twice. The organic layer was ashed with brine, dried, and evaporated to dryness. The residue was purified by MPLC on a 40 g ISCO Redi-Sep column to yield tert-butyl (1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetate. 1H-NMR (500 MHz, CDCl3) δ ppm 7.89 (d, J=7.7 Hz, 1H), 7.46 (d, J=8.3 Hz, 1H), 7.44 (s, 1H), 5.33 (s, 2H), 3.69 (s, 2H), 1.47 (s, 9H).